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Compound of Interest

Ethyl 2-(2,4-difluorophenyl)-2,2-
Compound Name:
difluoroacetate

Cat. No.: B578631

CAS Number: 1228957-05-8

This technical guide provides a comprehensive overview of Ethyl 2-(2,4-difluorophenyl)-2,2-
difluoroacetate, a fluorinated organic compound relevant to researchers, scientists, and
professionals in drug development and chemical synthesis. Due to the limited availability of
specific experimental data for this exact compound in publicly accessible literature, this guide
presents information on its fundamental properties, supplemented with detailed experimental
protocols and characterization data for a closely related analogue, Ethyl 2-(2,4-
difluorophenyl)acetate. This information is intended to serve as a valuable reference and a
predictive guide for the handling and application of Ethyl 2-(2,4-difluorophenyl)-2,2-
difluoroacetate.

Core Compound Properties

A summary of the fundamental quantitative data for Ethyl 2-(2,4-difluorophenyl)-2,2-
difluoroacetate is presented below.
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Property Value Reference
CAS Number 1228957-05-8 [1][2]
Molecular Formula C10HsF402 [2]
Molecular Weight 236.17 g/mol [1]
) Protein Degrader Building
Product Family [2]
Blocks

Synthetic Pathway and Experimental Protocols

While a specific synthetic protocol for Ethyl 2-(2,4-difluorophenyl)-2,2-difluoroacetate is not
readily available in published literature, a logical synthetic route can be inferred from standard
organic chemistry principles and published methods for analogous compounds. A plausible
approach would involve the esterification of 2-(2,4-difluorophenyl)-2,2-difluoroacetic acid with
ethanol.

Below, we provide a detailed experimental protocol for the synthesis of a closely related
analogue, Ethyl 2-(2,4-difluorophenyl)acetate, which is expected to follow a similar reaction
pathway.

Analogue Synthesis: Ethyl 2-(2,4-difluorophenyl)acetate

This protocol is adapted from a study on the synthesis and crystal structure of Ethyl 2-(2,4-
difluorophenyl)acetate.

Experimental Protocol:
» Esterification: A mixture of 2-(2,4-difluorophenyl)acetic acid and ethanol is prepared.

o Catalysis: A catalytic amount of a suitable acid catalyst (e.qg., sulfuric acid) is added to the
mixture.

o Reaction: The reaction mixture is typically heated under reflux to drive the esterification to
completion. The progress of the reaction can be monitored by techniques such as thin-layer
chromatography (TLC).
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» Work-up: Upon completion, the reaction mixture is cooled to room temperature. The excess
ethanol is removed under reduced pressure. The residue is then diluted with a suitable
organic solvent (e.g., diethyl ether or ethyl acetate) and washed with a mild base (e.g.,
saturated sodium bicarbonate solution) to neutralize the acid catalyst, followed by washing
with brine.

 Purification: The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate
or magnesium sulfate), filtered, and the solvent is evaporated to yield the crude product.

o Recrystallization: The crude product is purified by recrystallization from a suitable solvent,
such as ethanol, to obtain the pure Ethyl 2-(2,4-difluorophenyl)acetate as colorless crystals.

Characterization of the Analogue: Ethyl 2-(2,4-
difluorophenyl)acetate

The synthesized analogue, Ethyl 2-(2,4-difluorophenyl)acetate, was characterized using the
following methods:

Technique Data

1H NMR The *H NMR spectrum confirms the presence of
the ethyl and the 2,4-difluorophenyl groups.

Single crystal X-ray diffraction analysis revealed
) ) a monoclinic unit cell. The dihedral angle
X-ray Diffraction ]
between the acetyl group and the phenyl ring

was determined to be 113.4°.

Logical Workflow for Synthesis

The following diagram illustrates a logical workflow for the synthesis of aryl-a,a-
difluoroacetates, a class of compounds to which Ethyl 2-(2,4-difluorophenyl)-2,2-
difluoroacetate belongs. This is a generalized representation based on modern synthetic
methodologies.
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Starting Materials

Ethyl Bromodifluoroacetate

Aryl Boronic Acid
(e.g., 2,4-Difluorophenylboronic Acid)

Reaction Conditions

Visible Light

Dual Catalytic
Cross-Coupling

Photoredox Catalyst
(e.g., Iridium complex)

Ethyl 2-Aryl-2,2-difluoroacetate
(Product)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Ethyl 2-Aryl-2,2-difluoroacetates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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